4-(3-Chloro-6-methylpyrazin-2-yl)morpholine

• CAS No.: 54739-39-8
• Molecular Formula: C9H12ClN3O
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 4-(3-chloro-6-methylpyrazin-2-yl)morpholine
• InChI: InChI=1S/C9H12ClN3O/c1-7-6-11-8(10)9(12-7)13-2-4-14-5-3-13/h6H,2-5H2,1H3
• InChI Key: OWQYAKLAVISYKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)N2CCOCC2)Cl

Description

4-(3-Chloro-6-methylpyrazin-2-yl)morpholine is a useful research compound. Its molecular formula is C9H12ClN3O and its molecular weight is 213.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.3 g of 2,3-dichloro-5-methyl-pyrazine and 100 ml of morpholine are warmed to 100° C. for 6 hours. The reaction mixture is then diluted with 200 ml of ether and again extracted by shaking with water. The ether phase is dried over sodium sulphate and evaporated in a waterpump vacuum. The residue is distilled in a waterpump vacuum. 2-Chloro-3-morpholinyl-5-methyl-pyrazine, boiling point 166°-167° C./15 mm Hg, is thus obtained.